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Technical Support Center: Codeine
Immunoassays
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding cross-reactivity issues encountered in immunoassays for codeine.

Frequently Asked Questions (FAQs)
Q1: What is cross-reactivity in the context of codeine immunoassays?

A1: Cross-reactivity is a phenomenon where the antibodies in an immunoassay, designed to

detect a specific target analyte (in this case, codeine), also bind to other structurally similar or

dissimilar molecules.[1][2] This binding can lead to a signal being generated in the absence of

the target analyte, resulting in a false-positive result.[1][2][3] Immunoassays for opiates often

target morphine and codeine, but due to structural similarities, they can also react with other

opioids.[3][4]

Q2: What are the most common substances known to cross-react with opiate immunoassays?

A2: A variety of substances can cause false-positive results in opiate immunoassays. These

include:
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Other Opioids: Structurally related opioids are a major source of cross-reactivity. These

include morphine (which is also a metabolite of codeine), hydrocodone, hydromorphone, and

dihydrocodeine.[2][5][6][7] The extent of cross-reactivity can vary significantly between

different assays.[2][8]

Quinolone Antibiotics: Certain antibiotics, such as levofloxacin and ofloxacin, have been

shown to cross-react with some opiate immunoassays, leading to false-positive results.[9]

[10][11]

Poppy Seeds: Consumption of poppy seeds can lead to detectable levels of morphine and

codeine in urine, resulting in a true-positive result that may be misinterpreted as illicit drug

use.[10][12] To mitigate this, the federal government raised the cutoff threshold for opiates in

workplace drug testing.[12][13]

Other Medications: Case reports have suggested potential cross-reactivity from drugs like

rifampin and even some over-the-counter medications, although this is less common and

often dependent on the specific assay.[9][10]

Q3: How do I interpret a positive codeine result if the subject is also taking morphine?

A3: This is a complex scenario because codeine is metabolized in the body to morphine.[14]

[15][16] Therefore, a person taking codeine will likely have both codeine and morphine present

in their urine. Conversely, commercial morphine preparations may contain small amounts of

codeine.[14] To distinguish between codeine use and morphine use, it is often necessary to

perform quantitative analysis using a confirmatory method like Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The ratio of codeine to morphine (C/M) can sometimes help determine the primary drug

ingested.[14]

Q4: Can different immunoassay cutoffs affect the detection of codeine and cross-reacting

substances?

A4: Yes, the cutoff concentration is a critical factor. A lower cutoff (e.g., 300 ng/mL) will be more

sensitive and detect lower concentrations of codeine and cross-reacting substances.[8] A

higher cutoff (e.g., 2000 ng/mL), as used in federal workplace drug testing, is designed to

reduce the number of positive results from incidental exposures like poppy seed consumption.
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[12][13] Opiate assays with a 300 ng/mL cutoff show nearly 100% positivity for codeine

challenges of 1000 ng/mL.[8]

Q5: What is the difference between a screening test (immunoassay) and a confirmatory test

(e.g., GC-MS)?

A5: Screening tests, like immunoassays, are designed to be rapid and inexpensive methods for

presumptively identifying the presence of a drug or drug class.[1][3] They are highly sensitive

but may lack specificity, leading to potential false positives.[1] Confirmatory tests, such as GC-

MS or LC-MS/MS, are highly specific and sensitive analytical methods that can definitively

identify and quantify the exact substance present in a sample.[12][14] It is a standard and

recommended practice to confirm all presumptive positive screening results with a more

specific, independent chemical technique.[3][12]

Troubleshooting Guide
Problem: An unexpected positive result for codeine was obtained from an immunoassay.

This guide will help you navigate the steps to investigate a potential false-positive result.

Workflow for Investigating Unexpected Positive Results
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Unexpected Positive
Codeine Immunoassay Result

Step 1: Review Subject's
Medication & Dietary History

Identify Potential Cross-Reactants?
(e.g., other opioids, quinolones,

poppy seeds)

Step 2: Check Immunoassay
Package Insert for Known

Cross-Reactivities

Yes

No obvious source identified.
Proceed to confirmatory testing

for definitive result.

No

Is the Substance Listed
as a Cross-Reactant?

Step 3: Perform Confirmatory
Testing (LC-MS/MS or GC-MS)

Yes / Unsure No

Confirmatory Test Positive
for Codeine/Metabolites?

Result is a True Positive.
Investigate source of exposure.

Yes

Result is a False Positive.
Report findings and document

the interfering substance.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ohsu.edu [ohsu.edu]

2. Using molecular similarity to highlight the challenges of routine immunoassay-based drug
of abuse/toxicology screening in emergency medicine - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b167000?utm_src=pdf-body-img
https://www.benchchem.com/product/b167000?utm_src=pdf-custom-synthesis
https://www.ohsu.edu/sites/default/files/2019-08/crossreactivity.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2688477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2688477/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. academic.oup.com [academic.oup.com]

4. What drugs are likely to interfere with urine drug screens? | Drug Information Group |
University of Illinois Chicago [dig.pharmacy.uic.edu]

5. A codeine radioimmunoassay exhibiting insignificant cross-reactivity with morphine -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. academic.oup.com [academic.oup.com]

7. apps.sbgh.mb.ca [apps.sbgh.mb.ca]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Toxicologic Testing for Opiates: Understanding False-Positive and False-Negative Test
Results - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. What common substances can cause false positives on urine screens for drugs of
abuse? | MDedge [mdedge.com]

13. Laboratory Testing for Prescription Opioids - PMC [pmc.ncbi.nlm.nih.gov]

14. droracle.ai [droracle.ai]

15. Specific radioimmunoassays for codeine and morphine. Metabolism of codeine to
morphine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

16. droracle.ai [droracle.ai]

To cite this document: BenchChem. [Cross-reactivity issues in immunoassays for codeine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167000#cross-reactivity-issues-in-immunoassays-
for-codeine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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